Impurity enhancement effects in the frame of the five-frequency model†
Physical Chemistry Chemical Physics Pub Date: 2004-06-10 DOI: 10.1039/B316764J
Abstract
The five-frequency model of Lidiard (A. B. Lidiard, Philos. Mag., 1955, 46, 1218, ) is the staring point for the calculation of the transport coefficients in binary dilute alloys. The
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